Cas no 59974-81-1 (1,4-Benzenedicarboxylic acid, mono(diphenylmethyl) ester)

• Product name: 1,4-Benzenedicarboxylic acid, mono(diphenylmethyl) ester
• CAS No: 59974-81-1
• MF: C₂₁H₁₆O₄
• MW: 332.349346160889
• CID: 1617520

1,4-Benzenedicarboxylic acid, mono(diphenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, mono(diphenylmethyl) ester
• 1,4-Benzenedicarboxylic acid, 1-(diphenylmethyl) ester

• Inchi： 1S/C21H16O4/c22-20(23)17-11-13-18(14-12-17)21(24)25-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,19H,(H,22,23)
• InChI Key： SIMPPNQRRIJTBV-UHFFFAOYSA-N
• SMILES： C1(C(OC(C2=CC=CC=C2)C2=CC=CC=C2)=O)=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 331.09705

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 522.2±38.0 °C(Predicted)
• PSA: 66.43
• pka: 3.72±0.10(Predicted)